Ethyl 2-cyano-4,4-dimethylpent-2-enoate

• CAS No.: 52685-34-4
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: ethyl 2-cyano-4,4-dimethylpent-2-enoate
• InChI: InChI=1S/C10H15NO2/c1-5-13-9(12)8(7-11)6-10(2,3)4/h6H,5H2,1-4H3
• InChI Key: ATVJZKJIRNXTEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC(C)(C)C)C#N

Description

Ethyl 2-cyano-4,4-dimethylpent-2-enoate is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of pivaldehyde (5.00 g, 58 mmol), ethylcyanoacetate (6.60g, 58.3 mmol), acetic acid (3.50 g, 58.3 mmol) and pyridine (4.60 g, 58.2 mmol) was heated at reflux for 1 h. A second portion of pivaldehyde (5.00 g, 58 mmol) was added. The refluxing of the mixture was continued for 18h. After cooling, the mixture was poured into 1N aqueous HCl (50 mL). The resulting mixture was extracted with EtOAc (3×50 mL). The combined organic layers, were washed with 1N aqueous HCl, dried (MgSO4) and concentrated to give a colorless oil. The oil was purified by flash chromatography on SiO2 using hexane-EtOAc (9:1) as the eluant to give 2-cyano-4,4-dimethyl-2-pentenoic acid ethyl ester as a colorless oil (7.69 g, 73 % yield).